2-Boc-2-azaspiro[4.5]decane-8-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[4.5]decane-8-carboxylic acid
• InChI: InChI=1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-8-15(10-16)6-4-11(5-7-15)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key: QHSHITNSETWPKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C1)CCC(CC2)C(=O)O
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol

Description

“2-Boc-2-azaspiro[4.5]decane-8-carboxylic acid” is a chemical compound with the molecular formula C15H25NO4. It has a molecular weight of 283.37. This compound is stored at room temperature and is available in solid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-8-15(10-16)6-4-11(5-7-15)12(17)18/h11H,4-10H2,1-3H3,(H,17,18). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 283.37.

Scientific Research Applications

Carboxylic Acids in Photocatalysis

Carboxylic acids, including derivatives and related compounds, play a significant role in photocatalysis. They are utilized in modifying photocatalysts to enhance the visible light-driven photocatalytic performance. For example, modifications of (BiO)2CO3, a material with photocatalytic properties, involve doping with nonmetals or creating nanocomposites to improve its efficiency under visible light (Ni et al., 2016).

Carboxylic Acids in Biotechnology

In biotechnological applications, carboxylic acids serve as precursors for the fermentative production of various chemicals. For instance, lactic acid produced from biomass is not only pivotal for biodegradable polymers but also acts as a feedstock for producing chemicals like pyruvic acid, acrylic acid, and lactate ester through chemical and biotechnological routes (Gao, Ma, & Xu, 2011).

Carboxylic Acids in Environmental Science

Carboxylic acids and their derivatives are studied for their environmental impact, particularly in assessing the biodegradability and environmental fate of polyfluoroalkyl chemicals. These studies are crucial for understanding the persistence of such compounds in the environment and their potential transformation into perfluoroalkyl carboxylic acids, with implications for environmental monitoring and regulation (Liu & Avendaño, 2013).

Carboxylic Acids in Drug Discovery

Furthermore, carboxylic acids are integral to the development of carbonic anhydrase inhibitors, demonstrating the wide-ranging applications of these compounds in medicinal chemistry. These inhibitors have potential therapeutic uses in treating conditions such as glaucoma, seizures, and various cancers, showcasing the importance of carboxylic acids in drug discovery and development (Supuran, 2017).

Safety and Hazards

The safety information for “2-Boc-2-azaspiro[4.5]decane-8-carboxylic acid” indicates that it has the following hazard statements: H302, H315, H319, H335. These codes correspond to specific hazards, including harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).